3-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]-5-fluorophenyl]pyridine

• IUPAC Name: 3-[3-[(1-cyclobutylaziridin-2-yl)methoxy]-5-fluorophenyl]pyridine
• InChI: InChI=1S/C18H19FN2O/c19-15-7-14(13-3-2-6-20-10-13)8-18(9-15)22-12-17-11-21(17)16-4-1-5-16/h2-3,6-10,16-17H,1,4-5,11-12H2
• InChI Key: GBTCBHZPPNMGBM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2CC2COC3=CC(=CC(=C3)C4=CN=CC=C4)F
• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the overall yield. It may also discuss any challenges encountered during the synthesis and how they were overcome.

Molecular Structure Analysis

This involves using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the compound’s molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes the conditions under which the reactions occur, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This includes the compound’s physical properties such as melting point, boiling point, solubility, and optical activity. Chemical properties might include reactivity, stability, and acidity or basicity.

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how the compound interacts with biological systems. This could involve binding to a specific receptor, inhibiting an enzyme, or interacting with DNA.

Safety and Hazards

This section would discuss any known hazards associated with the compound, such as toxicity, flammability, or environmental impact. It would also include appropriate safety precautions for handling and disposal.

Future Directions

This would discuss potential areas for future research. For example, if the compound has medicinal properties, future research might involve testing the compound in clinical trials or developing more effective derivatives.